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Compound of Interest

Compound Name: Zharp1-211

Cat. No.: B12384314

Essential Safety and Handling Guide for Zharp1-
211

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Zharp1-211. Adherence to these procedures is critical to
ensure personal safety and minimize environmental contamination.

Hazard Identification and Chemical Properties

Zharp1-211 is a potent and selective RIPK1 kinase inhibitor.[1][2] While instrumental in
research concerning graft-versus-host disease (GVHD) and gastrointestinal inflammation, it
presents specific hazards that must be managed with appropriate safety measures.[3][4][5][6]

GHS Classification:
» Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[7]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[7]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[7]
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Chemical and Physical Properties

Synonyms Zharp1211][3]
Formula C24H25N504[3][7]
Molecular Weight 447.49 g/mol [3][7]
Appearance Solid[3]

Purity 99.71%)][3]

CAS Number 2258671-41-7[3][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Zharp1-211 to prevent exposure. The
following table summarizes the required equipment.

PPE Category Specification Purpose
) Safety goggles with side- Protects eyes from splashes
Eye Protection ) ] ]
shields.[7] and airborne particles.
Hand Protection Protective gloves (e.g., nitrile). Prevents skin contact.

) Impervious clothing (laboratory  Protects skin and personal
Body Protection ) o
coat or gown).[7] clothing from contamination.

Prevents inhalation of dust or
Respiratory Protection Suitable respirator.[7] aerosols, especially when

handling the powdered form.

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following workflow is necessary to ensure safe handling from receipt to
disposal.
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o Ventilation: Always handle Zharp1-211 in a well-ventilated area with appropriate exhaust
ventilation, such as a chemical fume hood.[7]

o Emergency Equipment: Ensure an accessible safety shower and eye wash station are
present and operational before beginning work.[7]

o Gather Materials: Assemble all necessary PPE, handling equipment (spatulas, weighing
paper, etc.), and waste containers before retrieving the compound.
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Preparation

Start: Enter Lab

Inspect PPE for damage

Donning Sequence

1. Don Gown/
Impervious Clothing

2. Don Respirator

3. Don Safety Goggles

4. Don Gloves
(over gown cuffs)

J
~

Final Check
A/

( Verify Seal and Fit )
( Ready for Handling )

- J

Click to download full resolution via product page

Caption: PPE Donning Sequence for Zharp1-211 Handling.
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e Avoid Dust and Aerosols: Handle the solid form carefully to avoid creating dust.[7] If
preparing solutions, do so within the fume hood.

» Prevent Contact: Avoid inhalation, and contact with eyes and skin.[7]

» No Consumption: Do not eat, drink, or smoke in the handling area.[7]

o Powder: Store at -20°C in a tightly sealed container in a cool, well-ventilated area.[7]
 In Solvent: Store at -80°C.[2][7]

o General: Keep away from direct sunlight, sources of ignition, and incompatible materials
such as strong acids/alkalis and strong oxidizing/reducing agents.[7]

Disposal Plan
Proper disposal is critical due to the high aquatic toxicity of Zharp1-211.

o Contaminated PPE: All disposable PPE (gloves, gowns, etc.) must be considered
contaminated waste. Place them in a designated, sealed hazardous waste container
immediately after doffing.

o Chemical Waste: Dispose of unused Zharp1-211 and any solutions containing it in an
approved hazardous waste disposal plant.[7] Do not release it into the environment.[7]

o Spillage: In case of a spill, collect the spillage and dispose of it as hazardous waste.[7]
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Doffing Sequence

1. Remove Gloves
(if double-gloved)

2. Remove Gown/
Impervious Clothing

3. Remove Inner Gloves

Decontamination

Wash Hands

( 4. Remove Safety Goggles )
( 5. Remove Respirator)

- J
4 N

Final |Steps

Wash Hands Thoroughly

Exit Laboratory

Click to download full resolution via product page

Caption: PPE Doffing Sequence after Handling Zharp1-211.
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First Aid Measures

In case of exposure, follow these immediate steps:

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell.[7] Rinse mouth.[7]

If Swallowed

Remove contact lenses, locate an eye-wash
station, and flush eyes immediately with large

Eye Contact o
amounts of water.[7] Promptly call a physician.

[7]

Rinse skin thoroughly with large amounts of
Skin Contact water.[7] Remove contaminated clothing and

shoes and call a physician.[7]

Immediately relocate self or casualty to fresh air.

[7]

Inhalation

Zharp1-211 Signaling Pathway Context

Zharp1-211 is a RIPK1 kinase inhibitor that targets the ATP-binding pocket in RIPK1's inactive
conformation.[4][8] This action is crucial in mitigating inflammatory responses, particularly in the
context of GVHD research, by reducing JAK/STAT1-mediated expression of chemokines and
MHC class Il molecules in intestinal epithelial cells (IECs).[4][6][9]

Inflammatory Signaling in IECs

complex formation MHC Class Il

upregulates expression

upregulates expression Intestinal
Inflammation

activates

complex formation
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Caption: Zharp1-211 Inhibition of the RIPK1/RIPK3 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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